PEG4 Spacer Hydrophobicity Advantage
Incorporation of a PEG4 spacer into the Val-Cit-PAB linker dramatically reduces hydrophobicity. The non-PEGylated MC-Val-Cit-PAB linker has a measured logP of 3.273, while the PEG4-containing analog Mal-PEG4-Val-Cit-PAB exhibits a logP of -2.4, representing a ΔlogP of approximately 5.7 units toward greater hydrophilicity . In ADC format, a non-PEGylated MC-VC-PAB-pyrene trastuzumab conjugate (DAR 7.9) showed complete aggregation (100%) by SEC with a HIC retention time of 15.0 min, compared to exo-cleavable PEG-containing linkers that achieved <1% aggregation with HIC retention times of 9.1–9.7 min . Boc-PEG4-Val-Cit-PAB-OH, as the Boc-protected PEG4-Val-Cit-PAB precursor, provides the same PEG4 hydrophilicity benefit at the building-block stage before further derivatization.
| Evidence Dimension | Drug-linker hydrophobicity (logP) and ADC aggregation propensity |
|---|---|
| Target Compound Data | Boc-PEG4-Val-Cit-PAB-OH: PEG4-containing Val-Cit-PAB scaffold (analogous Mal-PEG4-Val-Cit-PAB logP = -2.4) |
| Comparator Or Baseline | MC-Val-Cit-PAB (no PEG): logP = 3.273; MC-VC-PAB-pyrene ADC: ClogP = 4.31, HIC RT = 15.0 min, 100% aggregation by SEC, 36% premature payload release in mouse plasma, DAR 7.9 |
| Quantified Difference | ΔlogP ≈ 5.7 units (PEG4 vs. no PEG); aggregation reduced from 100% to <1% in analogous PEG-containing ADC constructs |
| Conditions | logP values from PeptideDB/invivochem databases; ADC data from trastuzumab conjugates analyzed by HIC and SEC; mouse plasma stability assessed over incubation period |
Why This Matters
Hydrophobicity is the primary driver of ADC aggregation, rapid plasma clearance, and off-target toxicity; selecting a PEG4-containing building block at the synthesis stage directly determines the developability of the final ADC.
- [1] PeptideDB. MC-Val-Cit-PAB Compound Page (CAS 159857-80-4). LogP: 3.273. Available at: https://www.peptidedb.com/compound/mc-val-cit-pab-159857-80-4/ View Source
- [2] PeptideDB / InvivoChem. Mal-PEG4-Val-Cit-PAB Compound Page (CAS 1949793-41-2). LogP: -2.4. Available at: https://www.peptidedb.com/compound/mal-peg4-val-cit-pab-1949793-41-2/ View Source
- [3] Matsuda Y et al. J Med Chem. 2024;67(20):18124-18138. Table 1: Physical and Mouse Plasma Stabilities of Val-Cit PAB and Exo-Cleavable Linkers. ADC(3) linear-VC: Mc-VC-PAB-pyrene, ClogP 4.31, HIC RT 15.0 min, DAR 7.9, aggregation 100%, released payload 36%. View Source
